Cas no 114302-81-7 (Adenosine, 2,8-dichloro-2'-deoxy-)
114302-81-7 structure
Product Name:Adenosine, 2,8-dichloro-2'-deoxy-
CAS No:114302-81-7
MF:C10H11Cl2N5O3
MW:320.132039308548
CID:1202105
Update Time:2024-08-02
Adenosine, 2,8-dichloro-2'-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 2,8-dichloro-2'-deoxy-
- Adenosine, 2,8-dichloro-2'-deoxy- (6CI,9CI)
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- Inchi: 1S/C10H11Cl2N5O3/c11-9-15-7(13)6-8(16-9)17(10(12)14-6)5-1-3(19)4(2-18)20-5/h3-5,18-19H,1-2H2,(H2,13,15,16)/t3-,4+,5+/m0/s1
- InChI Key: YODFHZZEXFEFHQ-VPENINKCSA-N
- SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(Cl)N=3)N)N=C2Cl)C[C@@H]1O
Computed Properties
- Exact Mass: 349.03469
Experimental Properties
- Density: 2.14±0.1 g/cm3(Predicted)
- Boiling Point: 631.0±65.0 °C(Predicted)
- PSA: 114.55
- pka: 13.61±0.60(Predicted)
Adenosine, 2,8-dichloro-2'-deoxy- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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